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Compound of Interest

Compound Name: 1-lodopentane

Cat. No.: B145852

An In-depth Technical Guide to 1-lodopentane: Chemical Properties and Structure

Introduction

1-lodopentane (CAS No. 628-17-1), also known as n-amyl iodide or n-pentyl iodide, is a
primary alkyl halide with the molecular formula CsHa1l.[1][2] It is a colorless to pale yellow liquid
at room temperature, characterized by a gasoline-like odor.[2][3][4] Structurally, it comprises a
five-carbon aliphatic chain with an iodine atom attached to a terminal carbon.[2] This compound
serves as a versatile reagent and intermediate in organic synthesis, finding applications in the
preparation of various organic compounds, including those with pharmaceutical and
agrochemical relevance.[2][5] Its reactivity is primarily defined by the carbon-iodine bond,
which makes it an excellent substrate for nucleophilic substitution and elimination reactions.[1]

[5]16]

Chemical Structure and Identifiers

The structure of 1-iodopentane is a straight five-carbon chain with a terminal iodine atom. This
primary alkyl halide structure minimizes steric hindrance at the reaction center, influencing its
chemical reactivity, particularly in SN2 reactions.[6]

Caption: Molecular structure of 1-lodopentane.

Table 1: Chemical Identifiers for 1-lodopentane
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Identifier Value Reference
IUPAC Name 1l-iodopentane [7]
n-Amyl iodide, Pentyl iodide, n-
Synonyms o [31[7]
Pentyl iodide
CAS Number 628-17-1 [31[7]
Molecular Formula CsHaal [31[7]
Molecular Weight 198.05 g/mol [7]

INChl=1S/C5H11I/c1-2-3-4-5-
InChl [7][8]
6/h2-5H2,1H3

BLXSFCHWMBESKV-
InChiKey [71[8]
UHFFFAOYSA-N

| SMILES | cCCCCl |[7][8] |

Physicochemical Properties

1-lodopentane is a flammable, light-sensitive liquid that is insoluble in water but soluble in
organic solvents like alcohol and ether.[2][3][5] It is typically stabilized with copper to prevent
degradation.[2][8]

Table 2: Physicochemical Data for 1-lodopentane
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Property Value Reference

Clear colorless to pale
Appearance . [2][3][4]
yellow liquid

Melting Point -85.6 °C t0 -86 °C [3][9]
Boiling Point 154-155 °C (at 1 atm) [31[8][10]
62 °C (at 2.67 kPa) [3]
Density 1.517 g/mL (at 25 °C) [3][8][10]
Refractive Index (n20/D) 1.495 - 1.496 [31[81I9]
Flash Point 51 °C (124 °F) [3]
Vapor Pressure 3.65 mmHg (at 25 °C) [3]
Water Solubility Insoluble [3115][10]

| Dipole Moment | 1.85 D |[9] |

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 1-iodopentane.

Table 3: Spectroscopic Data Summary for 1-lodopentane
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Technique Key Features Reference

Spectra available, showing
1H NMR characteristic peaks for [71[11][12]
the pentyl chain protons.

Spectra available for structural
13C NMR ] ] [11]
confirmation.

Molecular ion peak (M+)
observed at m/z = 198.[13]
Mass Spectrometry (EI) Key fragment ions include [71[13][14]
CsHuit atm/z =71 and CsH7*
at m/z = 43.[13]

FTIR spectra are available,
Infrared (IR) Spectroscopy showing C-H stretching and [7]

bending vibrations.

| Raman Spectroscopy | Spectra are available for vibrational analysis. |[7][11] |

Chemical Reactivity and Mechanisms

The primary reactivity of 1-iodopentane involves the C-I bond. lodine is an excellent leaving
group, making the compound highly susceptible to nucleophilic substitution and elimination
reactions.[1][6]

Nucleophilic Substitution (SN2) Reactions

As a primary alkyl halide with minimal steric hindrance, 1-iodopentane readily undergoes
bimolecular nucleophilic substitution (SN2) reactions.[6] The reaction proceeds via a concerted
mechanism involving a backside attack by the nucleophile.[6] The C-I bond is weaker than C-Br
or C-Cl bonds, leading to a faster reaction rate compared to 1-bromopentane or 1-
chloropentane.[1][13] A common example is the hydrolysis to form pentanol.[1]
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Caption: Generalized SN2 reaction mechanism for 1-lodopentane.

Elimination Reactions

When treated with a strong, bulky base such as potassium tert-butoxide, 1-iodopentane can
undergo elimination reactions (typically E2) to form pentene.[1] Substitution products may also
form, with the product ratio depending on the specific base and reaction conditions.[12]

Experimental Protocols
Synthesis of 1-lodopentane from n-Pentanol

A common laboratory method for synthesizing 1-iodopentane is through the reaction of n-
pentanol with phosphorus triiodide (Pl3), which is typically formed in situ from red phosphorus
and iodine.[1]

Methodology:

Reactant Setup: In a three-necked flask equipped for reflux and distillation, combine red
phosphorus (0.1 mol) and n-pentanol (0.3 mol).[1]

 lodine Addition: Gently heat the mixture in a water bath to 40°C. Gradually add iodine tablets
(0.6 mol) to control the exothermic reaction.[1]

¢ Reflux: Once all the iodine has been added, move the flask to a sand bath and reflux the
mixture for approximately 7 hours to ensure the reaction goes to completion.[1]

« Purification: After reflux, distill the crude product under reduced pressure. Collect the fraction
that boils at 155-157°C.[1]
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Caption: Experimental workflow for the synthesis of 1-lodopentane.

Safety and Handling

1-lodopentane is a flammable liquid and vapor.[7] It is irritating to the skin, eyes, and
respiratory system.[3][4]

e Handling: Use in a well-ventilated area with spark-proof tools and explosion-proof
equipment.[4][15] Ground and bond containers during transfer.[15] Avoid contact with skin,
eyes, and clothing by wearing appropriate personal protective equipment (PPE), including
safety goggles and gloves.[4][15]

o Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, open flames, and
strong oxidizing agents.[15][16] The container should be kept tightly closed.[15] It is light-
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sensitive and should be stored accordingly.[3]

o Spills: In case of a spill, absorb with an inert material (e.g., sand or earth) and place in a
chemical waste container.[4][15] Remove all ignition sources and provide ventilation.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b145852#1-iodopentane-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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